Tert-butyl 2-methoxy-4-methylpyridin-3-ylcarbamate

• Molecular Formula: C12H18N2O3
• Molecular Weight: 238.28 g/mol
• IUPAC Name: tert-butyl N-(2-methoxy-4-methylpyridin-3-yl)carbamate
• InChI: InChI=1S/C12H18N2O3/c1-8-6-7-13-10(16-5)9(8)14-11(15)17-12(2,3)4/h6-7H,1-5H3,(H,14,15)
• InChI Key: HQOJKIBFDPUKDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC=C1)OC)NC(=O)OC(C)(C)C

Description

Tert-butyl 2-methoxy-4-methylpyridin-3-ylcarbamate is a useful research compound. Its molecular formula is C12H18N2O3 and its molecular weight is 238.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 1.12 g (5 mmol) of 3-(tert-butoxycarbonylamino)-2-methoxypyridine in 25 mL of dry ether containing 1.8 mL, (12 mmol) of TMEDA at -78° C. under an argon atmosphere was added 4.8 mL (12 mmol) of a 2.5M solution of nBuLi in hexanes. The mixture was then warmed to -10° C. for 2 h. Recooling to -78° C. and treatment with iodomethane (0.99 g, 7 mmol) followed by warming to room temperature for 1 h produced the desired product which was purified by quenching with water, washing the ether layer with 0.1N HCl, drying (MgSO4), concentration and flash chromatography (9:1 hexanes:EtOAc). Yield: 1.00 g (84%). Recrystallization from heptane provided further purification. m.p.: 93°-95° C.